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Compound of Interest

Compound Name: 1-Methyl-3-pyrrolidinol

Cat. No.: B022934 Get Quote

An In-depth Technical Guide on the Physical Properties of N-Methyl-3-hydroxypyrrolidine

This technical guide provides a comprehensive overview of the core physical properties of N-

Methyl-3-hydroxypyrrolidine, also known as 1-Methyl-3-pyrrolidinol. The information is

intended for researchers, scientists, and professionals in drug development who utilize this

compound in their work. N-Methyl-3-hydroxypyrrolidine is a versatile heterocyclic compound

that serves as a crucial intermediate in the synthesis of various pharmaceuticals, particularly

anticholinergic agents.[1][2] Its physical characteristics are fundamental to its handling,

application in synthetic chemistry, and formulation development.

General and Physicochemical Properties
N-Methyl-3-hydroxypyrrolidine is typically a colorless to pale yellow liquid under standard

conditions.[2][3] It is recognized for its hydroxyl group, which increases its reactivity and

solubility in polar solvents.[4] The compound's structure makes it a valuable chiral building

block in organic synthesis.[4]

Table 1: General Properties of N-Methyl-3-hydroxypyrrolidine
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Property Value Source(s)

Molecular Formula C₅H₁₁NO [3][4][5][6]

Molecular Weight 101.15 g/mol [3][4][5][6][7]

Appearance Colorless or pale yellow liquid [2][3]

Purity ≥ 95% [7][8]

CAS Number 13220-33-2 [3][4][5][7]

InChI Key
FLVFPAIGVBQGET-

UHFFFAOYSA-N
[3][7]

SMILES CN1CCC(O)C1 [7]

Table 2: Thermal and Other Physical Properties
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Property Value Conditions Source(s)

Boiling Point 50-52 °C at 1 mmHg [7][9]

75-80 °C
at 2.1 kPa (approx.

15.75 mmHg)
[4]

77 °C at 16 Torr (16 mmHg) [10]

85 °C
at 2.7 kPa (approx.

20.25 mmHg)
[11]

181-182 °C (lit.) [8]

192.2 °C at 760 mmHg [12]

Density 0.921 g/mL at 25 °C [7][9]

0.993 g/mL at 25 °C [8]

1.0 ± 0.1 g/cm³ [10]

Refractive Index 1.464 at 20 °C (n20/D) [7][9]

1.4660 at 20 °C (n20/D) [8]

1.497 [10]

Flash Point 71 °C (159.8 °F) closed cup [7]

70.6 °C [10][12]

Vapor Pressure 0.132 mmHg at 25 °C [10][12]

Solubility

Soluble in water,

alcohol, ether, and

benzene. Slightly

soluble in chloroform

and methanol.

[1][9]

Storage

0-8 °C is

recommended. It is

also noted to be air

sensitive and

hygroscopic.

[4][9][13][14]
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Experimental Protocols
Detailed methodologies for determining key physical properties are crucial for reproducible

research. The following sections describe standard laboratory procedures for measuring boiling

point, density, and refractive index.

Boiling Point Determination (Micro Method)
The micro boiling point determination is a common technique for finding the boiling point of

small liquid samples.

Apparatus:

Thiele tube

High-temperature mineral oil

Thermometer (-10 to 200 °C range)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Bunsen burner or hot plate

Procedure:

Add a small amount (0.5-1 mL) of N-Methyl-3-hydroxypyrrolidine to the small test tube.

Place the capillary tube into the test tube with the open end submerged in the liquid.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Insert the thermometer assembly into the Thiele tube containing mineral oil, making sure the

oil level is above the side arm.
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Gently heat the side arm of the Thiele tube.[15] Convection currents will ensure uniform

heating of the oil bath.[13]

As the temperature rises, a slow stream of bubbles will emerge from the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed. This indicates

the vapor pressure of the liquid has exceeded the atmospheric pressure.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.[15] Record this temperature.

Density Measurement (Digital Density Meter)
This method, compliant with ASTM D4052, provides a precise and rapid determination of liquid

density.

Apparatus:

Digital Density Meter with an oscillating U-tube

Syringes for sample injection

Thermostatic control for the measuring cell

Reference standards (e.g., dry air and deionized water)

Procedure:

Calibration: Calibrate the instrument according to the manufacturer's instructions using dry

air and a certified deionized water standard.

Sample Preparation: Ensure the N-Methyl-3-hydroxypyrrolidine sample is free of air bubbles.

Temperature Equilibration: Set the temperature of the measuring cell to the desired value

(e.g., 25 °C) and allow it to stabilize.
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Sample Injection: Introduce a small volume (typically 1-2 mL) of the sample into the U-tube

using a syringe.[10] Ensure there are no bubbles in the cell, as these will affect the

measurement.[3]

Measurement: The instrument measures the change in the oscillation frequency of the U-

tube caused by the mass of the sample.[11]

Data Acquisition: The instrument's software calculates and displays the density of the

sample, typically in g/cm³ or kg/m ³.[7]

Cleaning: After the measurement, flush the measuring cell with appropriate solvents (e.g.,

ethanol followed by acetone) and dry it completely before the next measurement.

Refractive Index Measurement (Abbe Refractometer)
The Abbe refractometer is a standard instrument for measuring the refractive index of liquids.

Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (typically a sodium lamp, 589 nm)

Dropper or pipette

Calibration standards (e.g., distilled water, bromonaphthalene)

Procedure:

Setup and Calibration: Turn on the light source and the water bath, circulating water through

the refractometer prisms to maintain a constant temperature (e.g., 20 °C). Calibrate the

instrument using a standard of known refractive index.

Sample Application: Open the prism assembly. Using a clean dropper, place 2-3 drops of N-

Methyl-3-hydroxypyrrolidine onto the surface of the lower prism.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://wiki.anton-paar.com/ca-en/density-and-density-measurement/astm-d4052/
https://ayalytical.com/astm-d7777/
https://store.astm.org/d4052-22.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Measurement: Close the prisms firmly. Look through the eyepiece and turn the adjustment

knob until the field of view is divided into a light and a dark section.

Critical Angle Adjustment: Rotate the compensator dial to eliminate any color fringes and

sharpen the dividing line between the light and dark fields.

Reading: Adjust the main knob to center the sharp dividing line on the crosshairs in the

eyepiece.

Data Recording: Read the refractive index value directly from the instrument's scale.

Cleaning: Clean the prism surfaces thoroughly with a soft tissue and a suitable solvent (e.g.,

ethanol) after the measurement.

Visualizations
The following diagrams illustrate key relationships and workflows associated with N-Methyl-3-

hydroxypyrrolidine.

Logical Relationship of Key Physical Properties

N-Methyl-3-hydroxypyrrolidine
(C₅H₁₁NO)

Molecular Weight
101.15 g/mol

Appearance
Colorless to Pale Yellow Liquid

Boiling Point
50-192 °C (pressure dependent)

Density
~0.921-0.993 g/mL @ 25°C

Refractive Index
~1.464 @ 20°C

Flash Point
~71 °C

Click to download full resolution via product page

Caption: Summary of N-Methyl-3-hydroxypyrrolidine's core physical properties.
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Experimental Workflow: Micro Boiling Point Determination

Preparation

Measurement

Add Sample to
Test Tube

Insert Capillary Tube
(Open End Down)

Attach Assembly
to Thermometer

Place in Thiele Tube
(Oil Bath)

Heat Gently

Observe Rapid Bubbling

Turn Off Heat

Record Temperature as
Liquid Enters Capillary

Click to download full resolution via product page

Caption: Workflow for determining boiling point using the micro method.
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Role in Anticholinergic Drug Synthesis

N-Methyl-3-hydroxypyrrolidine
(Key Intermediate)

Chemical Synthesis
(e.g., Esterification)

 undergoes

Anticholinergic Drug
(e.g., Glycopyrrolate-based)

 yields

Pharmacological Target

 acts on

Muscarinic Acetylcholine
Receptors (M1-M4)

 is

Therapeutic Effect
(e.g., Reduced Muscle Spasms)

 leading to

Click to download full resolution via product page

Caption: Synthetic pathway from intermediate to pharmacological action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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